![molecular formula C7H17ClN2 B3026661 (2R,5S)-1,2,5-trimethylpiperazine hydrochloride CAS No. 1046788-71-9](/img/structure/B3026661.png)
(2R,5S)-1,2,5-trimethylpiperazine hydrochloride
Overview
Description
(2R,5S)-1,2,5-Trimethylpiperazine hydrochloride (TMPH) is a synthetic compound that is used in a variety of scientific research applications. It is a derivative of the natural product piperazine and is used as a reagent, a catalyst, and as a building block for organic synthesis. TMPH has a variety of biochemical and physiological effects, and has been studied for its potential use in drug development.
Scientific Research Applications
Synthesis and Characterization
The compound has been utilized in the synthesis and characterization of various organic compounds, demonstrating its role in organic chemistry research. For instance, it has been involved in the preparation of (2R,5S)-2-t-butyl-3,5-dimethylimidazolidin-4-one, highlighting its utility in organocatalysis and SOMO catalysis, contributing to advancements in α-trifluoromethylation and cascade catalysis (Graham, Horning, & MacMillan, 2012). Furthermore, its derivatives have been examined for their crystal and molecular structure changes, providing insights into the role of alkyl spacers in binding to receptors, which is crucial for the design of new pharmaceutical compounds (Pindelska et al., 2016).
Antimicrobial Activity
Research has also explored the antimicrobial properties of related compounds, such as 1,2,5-trimethylpiperidin-4-ol derivatives, indicating a potential for developing new antimicrobial agents. One derivative, in particular, showed broad-spectrum activity against various test microorganisms, suggesting the compound's derivatives could be valuable in antimicrobial research (Dyusebaeva, Elibaeva, & Kalugin, 2017). Additionally, piperazine derivatives of chitosan, including trimethylpiperazine derivatives, have been investigated for their antibacterial activity, demonstrating the versatility of piperazine structures in developing new antibacterial materials (Másson et al., 2008).
Ligand Binding and Receptor Affinity
The compound and its derivatives have been used in studies to understand ligand binding and receptor affinity, particularly in the context of serotonergic and dopaminergic receptors. For example, new arylpiperazinylalkylthiobenzimidazole, benzothiazole, or benzoxazole derivatives were synthesized and tested for their affinity for 5-HT1A and 5-HT2A serotonergic, alpha 1 adrenergic, D1, and D2 dopaminergic receptors, contributing to the development of compounds with potential therapeutic applications (Siracusa et al., 2008).
Properties
IUPAC Name |
1,2,5-trimethylpiperazine;hydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2.ClH/c1-6-5-9(3)7(2)4-8-6;/h6-8H,4-5H2,1-3H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTJODMQOZCPIRR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNC(CN1C)C.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17ClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50703039 | |
Record name | 1,2,5-Trimethylpiperazine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50703039 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1046788-71-9 | |
Record name | 1,2,5-Trimethylpiperazine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50703039 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.